(R)-alpha-Phenyl-4-methylphenethylamine
(R)-alpha-Phenyl-4-methylphenethylamine
Brand Name:
Vulcanchem
CAS No.:
30339-32-3
VCID:
VC0104351
InChI:
InChI=1S/C15H17N/c1-12-7-9-13(10-8-12)11-15(16)14-5-3-2-4-6-14/h2-10,15H,11,16H2,1H3/t15-/m1/s1
SMILES:
CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N
Molecular Formula:
C15H17N
Molecular Weight:
211.3 g/mol
(R)-alpha-Phenyl-4-methylphenethylamine
CAS No.: 30339-32-3
Reference Standards
VCID: VC0104351
Molecular Formula: C15H17N
Molecular Weight: 211.3 g/mol
| CAS No. | 30339-32-3 |
|---|---|
| Product Name | (R)-alpha-Phenyl-4-methylphenethylamine |
| Molecular Formula | C15H17N |
| Molecular Weight | 211.3 g/mol |
| IUPAC Name | (1R)-2-(4-methylphenyl)-1-phenylethanamine |
| Standard InChI | InChI=1S/C15H17N/c1-12-7-9-13(10-8-12)11-15(16)14-5-3-2-4-6-14/h2-10,15H,11,16H2,1H3/t15-/m1/s1 |
| Standard InChIKey | ZICDZTXDTPZBKH-OAHLLOKOSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C[C@H](C2=CC=CC=C2)N |
| SMILES | CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N |
| Canonical SMILES | CC1=CC=C(C=C1)CC(C2=CC=CC=C2)N |
| Synonyms | (αR)-4-Methyl-α-phenylbenzeneethanamine; (-)-p-Methyl-α-phenylphenethylamine; (-)-1-Phenyl-2-(p-tolyl)ethylamine; (-)-4-Methyl-α-phenylphenethylamine; (R)-2-(p-Tolyl)-1-phenylethylamine_x000B_ |
| PubChem Compound | 10138221 |
| Last Modified | Nov 11 2021 |
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